![molecular formula C5H4N4O3 B052975 7,9-dihydro-3H-purine-2,6,8-trione CAS No. 62948-75-8](/img/structure/B52975.png)
7,9-dihydro-3H-purine-2,6,8-trione
Overview
Description
“7,9-dihydro-3H-purine-2,6,8-trione” is a chemical compound with the molecular formula C5H4N4O3 . It is also known as 7,9-Dimethyluric acid . It is an oxopurine and is one of the metabolites of caffeine found in human urine .
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been reported in various studies . For instance, a series of new arylpiperazinylalkyl and tetrahydroisoquinolinylalkyl analogs of 8-alkoxy-1,3-dimethyl-3,7-dihydropurine-2,6-dione and 1,3-dimethyl-7,9-dihydro-3H-purine-2,6,8-trione were synthesized .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C5H4N4O3/c10-3-1-2 (7-4 (11)6-1)8-5 (12)9-3/h (H4,6,7,8,9,10,11,12)
. The Canonical SMILES representation is C12=C (NC (=O)NC2=O)N (C1=O)C
.
Chemical Reactions Analysis
“this compound” is formed from the action of xanthine oxidase upon xanthine . The pro-oxidant and pro-inflammatory actions attributed to this compound could be largely the result of the conversion of xanthine dehydrogenase to xanthine oxidase and of the consequent accumulation of reactive oxygen species (ROS) which occurs in parallel with its production as an effect of ATP degradation under ischemic conditions .
Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 168.1 g/mol . It has a pKa of 5.4 and 11.31 . The compound has a topological polar surface area of 81.8 Ų .
Scientific Research Applications
Structural Analysis : The crystal structure of uric acid dihydrate (a form of 7,9-dihydro-3H-purine-2,6,8-trione) has been studied, revealing insights into its packing and disorder characteristics (Parkin & Hope, 1998).
Electrochemical Studies : Research on the electrochemical oxidation of uric acid explores the kinetics of decay of UV-absorbing intermediates during the electrooxidation process, providing insights into the chemical reactions involved (Goyal, Mittal, & Agarwal, 1994).
Purine Synthesis : Studies on the synthesis and reactions of various purine derivatives, including this compound, have been conducted to understand their chemical properties and potential applications in synthesizing other compounds (Brown et al., 1977).
NMR Spectroscopy : Investigations into the molecular structures of purines, including uric acid, through nuclear magnetic resonance spectroscopy have provided a deeper understanding of their steric and electronic properties (Bergmann et al., 1979).
Antiinflammatory Activity : The compound has been studied for its potential as an antiinflammatory agent. Research has been conducted on substituted derivatives of this compound, exploring their efficacy as nonsteroidal antiinflammatory agents (Blythin et al., 1986).
Photophysical Properties : The spectral and photophysical properties of imidazo[1,2-a]purine derivatives related to acyclovir, including this compound, have been studied, providing insights into their behavior in different solvents and pH conditions (Wenska et al., 2004).
Future Directions
The pivotal protective potential of “7,9-dihydro-3H-purine-2,6,8-trione” against blood-borne pathogens and neurological and autoimmune diseases is yet to be established . Future research directions include its use in the synthesis of new pharmaceuticals, agrochemicals, and dyes. Its ability to participate in various chemical reactions makes it a useful reagent in organic synthesis.
Mechanism of Action
Biochemical Pathways
Uric Acid-1,3-15N2 likely participates in the purine degradation pathway . Uric acid, its non-isotopic counterpart, is the end product of human purine metabolism . It can be produced via the de novo pathway of biosynthesis, the breakdown of preformed tissue nucleic acids, or excessive dietary intake of preformed purines .
Pharmacokinetics
Uric acid is known to be absorbed and metabolized in the liver, distributed throughout the body, and excreted primarily through the kidneys .
Result of Action
Uric Acid-1,3-15N2 is a labeled form of uric acid, which is a potent antioxidant . It can scavenge reactive oxygen species (ROS), such as singlet oxygen and peroxynitrite, inhibiting lipid peroxidation .
Biochemical Analysis
Biochemical Properties
7,9-dihydro-3H-purine-2,6,8-trione plays a significant role in biochemical reactions. It is formed from the action of xanthine oxidase upon xanthine . Elevated levels of this compound may clinically be manifested as gout .
Cellular Effects
This compound has been shown to stimulate monocyte chemoattractant protein-1 (MCP-1) expression in vascular smooth muscle cells . This indicates that it can influence cell function and impact cell signaling pathways.
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It has been studied as a scavenger of biological free radicals .
Metabolic Pathways
This compound is involved in the metabolic pathways of purine degradation . It interacts with enzymes such as xanthine oxidase .
Properties
IUPAC Name |
7,9-dihydro-3H-purine-2,6,8-trione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H4,6,7,8,9,10,11,12)/i8+1,9+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEHOTFFKMJEONL-IOOOXAEESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12=C(NC(=O)N1)NC(=O)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C12=C(NC(=O)N1)[15NH]C(=O)[15NH]C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40583988 | |
Record name | (1,3-~15~N_2_)-7,9-Dihydro-1H-purine-2,6,8(3H)-trione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40583988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62948-75-8 | |
Record name | (1,3-~15~N_2_)-7,9-Dihydro-1H-purine-2,6,8(3H)-trione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40583988 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 62948-75-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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